2,6-Di(propan-2-yl)benzoyl chloride

• CAS No.: 85374-63-6
• Molecular Formula: C13H17ClO
• Molecular Weight: 224.72 g/mol
• IUPAC Name: 2,6-di(propan-2-yl)benzoyl chloride
• InChI: InChI=1S/C13H17ClO/c1-8(2)10-6-5-7-11(9(3)4)12(10)13(14)15/h5-9H,1-4H3
• InChI Key: XVNCRTSUAIIOKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)C(=O)Cl

Description

2,6-Di(propan-2-yl)benzoyl chloride is a useful research compound. Its molecular formula is C13H17ClO and its molecular weight is 224.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,6-diisopropylbenzoic acid (12.8 g, 0.062 mol), oxalyl chloride (25 mL), and dimethylformamide (2 drops) was stirred overnight at room temperature. The volatiles were removed on the rotary evaporator and the residue dried to yield an orange oil, 12.65 g, 90.9%.